Cas no 160698-21-5 (Scolymoside)

• Product Name: Scolymoside
• CAS No: 160698-21-5
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• CID: 6764972
• Update Time: 2024-03-03

Scolymoside Chemical and Physical Properties

Names and Identifiers

• Luteolin 7-rhamnosyl(1->6)galactoside
• Luteolin 7-robinobioside
• Luteolin 7-O-rutinoside
• 20633-84-5
• Luteolin 7-rutinoside
• 7-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl]oxy]-2-(3,4-dihydroxyphenyl)-5-hydroxy-4H-1-benzopyran-4-one
• Luteolin-7-O-beta-D-rutinoside
• Scolymoside

• Inchi： 1S/C27H30O15/c1-9-20(32)22(34)24(36)26(39-9)38-8-18-21(33)23(35)25(37)27(42-18)40-11-5-14(30)19-15(31)7-16(41-17(19)6-11)10-2-3-12(28)13(29)4-10/h2-7,9,18,20-30,32-37H,8H2,1H3/t9-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
• InChI Key： MGYBYJXAXUBTQF-FOBVWLSUSA-N
• SMILES： C[C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@H](OC[C@@H]2[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC3C=C4C(C(C=C(C5C=CC(O)=C(O)C=5)O4)=O)=C(O)C=3)O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• XLogP3: -0.922000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Ammoides pusilla